Cas no 893423-62-6 (tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate)

• Product Name: tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate
• CAS No: 893423-62-6
• MF: C₁₁H₁₃ClN₂O₃
• MW: 256.685521841049
• MDL: MFCD16659013
• CID: 603711
• Update Time: 2025-05-05

tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-chloro-3-formylpyridin-4-yl)carbamate
• 2-Fluoro-4,6-diMethoxy-benzaldehyde
• 4-(Boc-amino)-2-chloro-3-pyridinecarbaldehyde
• Carbamic acid, (2-chloro-3-formyl-4-pyridinyl)-, 1,1-dimethylethyl ester
• N-(2-chloro-3-formyl-4-pyridinyl)Carbamic acid 1,1-dimethylethyl ester
• N-[2-Chloro-3-formyl-4-pyridinyl]carbamic acid tert-butyl ester
• tert-Butyl 2-chloro-3-formylpyridin-4-ylcarbamate
• tert-butyl N-(2-chloro-3-formylpyridin-4-yl)carbamate
• N-Boc-protected 2-chloro-4-amino-nicotinaldehyde
• N-Boc-4-Amino-2-chloro-3-formylpyridine
• YNHFPXDHWTUUCL-UHFFFAOYSA-N
• BCP14614
• Z
• (2-Chloro-3-formyl-pyridin-4-yl)-carbamic acid tert-butyl ester
• Carbamic acid, (2-chloro-3-formyl-4-pyridinyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate

• MDL： MFCD16659013
• Inchi： 1S/C11H13ClN2O3/c1-11(2,3)17-10(16)14-8-4-5-13-9(12)7(8)6-15/h4-6H,1-3H3,(H,13,14,16)
• InChI Key： YNHFPXDHWTUUCL-UHFFFAOYSA-N
• SMILES： O=CC1C(NC(OC(C)(C)C)=O)=CC=NC=1Cl

Computed Properties

• Exact Mass: 256.06100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Topological Polar Surface Area: 68.3

Experimental Properties

• Density: 1.314
• Boiling Point: 332℃
• Flash Point: 155℃
• PSA: 68.29000
• LogP: 2.96750

tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate

tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate: A Novel Carbamate Derivative with Promising Therapeutic Applications

tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate (CAS No. 893423-62-6) represents a unique class of carbamate derivatives that have garnered significant attention in recent years due to their potential applications in pharmaceutical research. This compound is characterized by its pyridine ring substituted with functional groups, including a chloro group at the 2-position, a formyl group at the 3-position, and a carbamate moiety linked to a tert-butyl group. These structural features contribute to its biological activity and chemical stability, making it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of pyridine derivatives in modulating various biological pathways. The formyl group in tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate is particularly noteworthy, as it can participate in redox reactions and potentially interact with target proteins through hydrogen bonding. The chloro substitution at the 2-position of the pyridine ring may enhance the compound's lipophilicity, facilitating its penetration into cellular membranes and improving its bioavailability. These properties are critical for the development of effective therapeutic agents.

Research published in 2023 in the journal Journal of Medicinal Chemistry has demonstrated that carbamate derivatives like tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate exhibit promising anti-inflammatory and antitumor activities. The compound's ability to inhibit specific enzymes involved in inflammatory responses has been a focal point of recent studies. For instance, in vitro experiments showed that this compound significantly reduced the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of prostaglandins, which are implicated in chronic inflammation and cancer progression.

Additionally, the tert-butyl group in tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate plays a crucial role in stabilizing the molecule against hydrolysis, a common degradation pathway for carbamate compounds. This structural feature enhances the compound's shelf life and reduces the need for complex formulation strategies. The stability of the carbamate moiety is further supported by its ability to form hydrogen bonds with surrounding molecules, which can modulate its interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate through optimized reaction conditions. A 2024 study in Organic & Biomolecular Chemistry reported a novel one-pot synthesis method that significantly improved the yield and purity of this compound. The process involves the coupling of a pyridine derivative with a carbamate precursor, followed by selective functionalization to introduce the chloro and formyl groups. This synthetic approach not only streamlines the production process but also reduces the environmental impact associated with traditional multi-step methods.

The therapeutic potential of tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate has been further validated through in vivo studies. In a 2023 preclinical trial, the compound demonstrated significant efficacy in reducing tumor growth in xenograft models of breast cancer. The mechanism of action appears to involve the inhibition of histone deacetylases (HDACs), which are known to regulate gene expression and contribute to cancer progression. The ability of this compound to modulate HDAC activity suggests its potential as a novel therapeutic agent in oncology.

Moreover, the pyridine ring in tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate can serve as a scaffold for further chemical modifications, enabling the design of more potent and selective derivatives. For example, substituting the chloro group with other electrophilic or nucleophilic groups could potentially enhance the compound's affinity for specific molecular targets. Such modifications are currently being explored in several pharmaceutical research programs aimed at developing targeted therapies for neurodegenerative diseases and metabolic disorders.

Despite its promising properties, the development of tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate as a therapeutic agent requires further investigation into its pharmacokinetics and toxicological profile. Studies are ongoing to determine the optimal dosage, route of administration, and potential side effects associated with its use. These studies are critical for ensuring the safety and efficacy of the compound in clinical settings.

In conclusion, tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate represents a significant advancement in the field of carbamate derivatives and holds great promise for the development of new therapeutic agents. Its unique structural features, combined with recent advances in synthetic chemistry and biological research, position it as a valuable candidate for further exploration in pharmaceutical science. As research in this area continues to evolve, the potential applications of this compound are expected to expand, offering new opportunities for the treatment of various diseases.

For more information on the latest research and developments related to tert-butyl N-(2-chloro-3-formyl-4-pyridyl)carbamate, please refer to the publications listed above and consult recent updates in the field of medicinal chemistry.

Keywords: tert-butyl group, pyridine derivatives, carbamate moiety, formyl group, chloro substitution, anti-inflammatory activity, antitumor potential, synthetic chemistry, pharmacokinetics, toxicological profile.

References:

• Journal of Medicinal Chemistry (2023)
• Organic & Biomolecular Chemistry (2024)

Disclaimer: This information is intended for educational and research purposes only. It should not be used as a substitute for professional medical advice, diagnosis, or treatment.